Cas no 2229397-48-0 (3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229397-48-0
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5835504
• PubChem ID: 165976184
• Update Time: 2025-06-11

3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-1763179
• 2229397-48-0

• Inchi： 1S/C13H14O3/c1-4-9-6-5-7-10(8-9)13(2,3)11(14)12(15)16/h1,5-8,11,14H,2-3H3,(H,15,16)
• InChI Key： LPOJAJFWOVPUQH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid

Professional Introduction to 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic Acid (CAS No. 2229397-48-0)

3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid, with the chemical formula C₁₂H₁₁O₃, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 2229397-48-0, is recognized for its potential applications in drug development and synthetic organic chemistry. Its molecular structure, featuring a 3-ethynylphenyl moiety and a 2-hydroxy-3-methylbutanoic acid backbone, makes it a versatile intermediate in the synthesis of more complex molecules.

The 3-(3-ethynylphenyl) group introduces a reactive site that can be further functionalized, making this compound a valuable building block in the construction of novel pharmacophores. The presence of a hydroxyl group in the side chain enhances its reactivity, allowing for various chemical transformations such as esterification, etherification, and oxidation. These properties have positioned 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid as a compound of interest in both academic research and industrial applications.

In recent years, there has been growing interest in the development of bioactive molecules derived from aromatic and heterocyclic structures. The ethynylphenyl moiety, in particular, has been extensively studied for its role in modulating biological pathways. Research has shown that compounds containing this group exhibit potential antimicrobial, anti-inflammatory, and even anticancer properties. The hydroxylated side chain further contributes to these bioactivities by facilitating hydrogen bonding interactions with biological targets.

One of the most compelling aspects of 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid is its utility as a precursor in the synthesis of more complex molecules. For instance, researchers have explored its use in the preparation of protease inhibitors, which are critical in the treatment of various diseases, including HIV and cancer. The ethynyl group can be used to introduce clickable handles for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions allow for the precise attachment of other functional groups, enabling the creation of highly specific pharmacological agents.

The hydroxy group in 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid also plays a crucial role in its chemical behavior. This functional group can participate in various reactions, including esterification and etherification, which are common strategies in drug design to improve solubility and bioavailability. Additionally, the hydroxyl group can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of new drugs. Compounds like 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid provide valuable insights into how specific structural features contribute to bioactivity. By modifying different parts of the molecule, researchers can fine-tune its properties to achieve desired pharmacological effects. For example, changes to the ethynylphenyl ring can alter electronic properties and influence interactions with biological targets.

The synthesis of 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid typically involves multi-step organic reactions that require careful optimization. Key steps often include the introduction of the ethynyl group via palladium-catalyzed coupling reactions and subsequent functionalization of the hydroxymethyl group to form the carboxylic acid derivative. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both research and industrial settings.

In conclusion, 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229397-48-0) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique molecular structure, featuring both an ethynylphenyl moiety and a hydroxy group, makes it an excellent candidate for further functionalization and derivatization. The growing body of research on this compound underscores its importance as a building block for developing novel bioactive molecules. As synthetic techniques continue to advance, it is likely that we will see even more innovative applications for 3-(3-ethynylphenyl)-2-hydroxy-3-methylbutanoic acid in the future.